Cas no 2402831-03-0 (1,2-Dipyridin-4-ylethanamine;trihydrochloride)

• Product Name: 1,2-Dipyridin-4-ylethanamine;trihydrochloride
• CAS No: 2402831-03-0
• MF: C₁₂H₁₆Cl₃N₃
• MW: 308.634539604187
• CID: 5853555
• PubChem ID: 145915420
• Update Time: 2025-07-01

1,2-Dipyridin-4-ylethanamine;trihydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-7473216
• 1,2-Dipyridin-4-ylethanamine;trihydrochloride
• 2402831-03-0
• 1,2-bis(pyridin-4-yl)ethan-1-amine trihydrochloride

• Inchi： 1S/C12H13N3.3ClH/c13-12(11-3-7-15-8-4-11)9-10-1-5-14-6-2-10;;;/h1-8,12H,9,13H2;3*1H
• InChI Key： FOIPJCXTUIWSKW-UHFFFAOYSA-N
• SMILES： Cl.Cl.Cl.NC(C1C=CN=CC=1)CC1C=CN=CC=1

Computed Properties

• Exact Mass: 307.040981g/mol
• Monoisotopic Mass: 307.040981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8Ų

Additional information on 1,2-Dipyridin-4-ylethanamine;trihydrochloride

1,2-Dipyridin-4-ylethanamine Trihydrochloride: A Comprehensive Overview

The compound 1,2-Dipyridin-4-ylethanamine trihydrochloride (CAS No: 2402831-03-0) is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. The long-chain amine structure of this molecule, combined with the presence of pyridine rings, makes it a versatile compound with diverse functional groups that can be exploited for various purposes.

Recent studies have highlighted the importance of 1,2-Dipyridin-4-ylethanamine trihydrochloride in the synthesis of advanced materials. Researchers have explored its role as a precursor for the development of coordination polymers and metal-organic frameworks (MOFs). These materials are highly sought after due to their potential applications in gas storage, catalysis, and sensing technologies. The ability of this compound to form stable coordination bonds with metal ions has been extensively studied, making it a valuable building block in materials science.

In the pharmaceutical industry, 1,2-Dipyridin-4-ylethanamine trihydrochloride has shown promise as a lead compound for drug discovery. Its structure allows for easy modification, enabling researchers to explore its potential as an anti-inflammatory agent or an anticancer drug. Recent findings suggest that this compound exhibits selective cytotoxicity against certain cancer cell lines, indicating its potential as a targeted therapy agent.

The synthesis of 1,2-Dipyridin-4-ylethanamine trihydrochloride involves a multi-step process that combines nucleophilic aromatic substitution and acid-base chemistry. The optimization of reaction conditions has been a focal point for chemists aiming to improve yield and purity. Recent advancements in catalytic methods have enabled more efficient synthesis routes, reducing production costs and enhancing scalability.

From an environmental standpoint, the biodegradability and toxicity of 1,2-Dipyridin-4-ylethanamine trihydrochloride have been evaluated in several studies. These studies aim to ensure that its use in industrial applications does not pose significant risks to ecosystems or human health. Preliminary results indicate that the compound is moderately biodegradable under aerobic conditions, though further research is needed to fully understand its environmental impact.

In conclusion, 1,2-Dipyridin-4-ylethanamine trihydrochloride (CAS No: 2402831-03-0) is a versatile compound with wide-ranging applications across multiple disciplines. Its structural uniqueness and functional diversity make it a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.